Cas no 2138151-03-6 (Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate)

• Product Name: Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate
• CAS No: 2138151-03-6
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5984987
• PubChem ID: 165750664
• Update Time: 2025-05-26

Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138151-03-6
• EN300-624850
• methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate
• Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate

• Inchi： 1S/C16H21NO3/c1-19-15(18)16(9-14-11-20-14)7-8-17(12-16)10-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key： FVYIHCPYZIWPHE-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C(=O)OC)CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate

Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate (CAS No. 2138151-03-6): An Overview

Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate (CAS No. 2138151-03-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule's structure includes a benzyl group, a pyrrolidine ring, and an oxirane moiety, which collectively contribute to its chemical and biological properties.

The benzyl group in the compound provides aromatic stability and can influence the compound's solubility and reactivity. The pyrrolidine ring, a five-membered heterocyclic structure, is known for its role in various biological processes, including neurotransmission and enzyme inhibition. The presence of the oxirane moiety (an epoxide) introduces a highly reactive functional group that can undergo ring-opening reactions, making it a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential of Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate in the development of new drugs. One notable area of research is its use as a precursor for the synthesis of chiral building blocks. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. The oxirane moiety in this compound can be selectively opened under controlled conditions to produce enantiomerically pure products, which are crucial for drug development.

In addition to its synthetic utility, Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate has been investigated for its biological activity. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of chymotrypsin-like proteases, which are implicated in various inflammatory and neurodegenerative disorders. This suggests that the compound could serve as a lead molecule for the development of new therapeutic agents targeting these conditions.

The synthesis of Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and the introduction of the oxirane moiety. One common synthetic route involves the reaction of a suitable amino acid derivative with a benzyl halide to form the benzyl-substituted pyrrolidine. Subsequent reactions with epoxidizing agents yield the final product. The choice of reagents and reaction conditions is critical to achieving high yields and purity.

The physical properties of Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate have also been well-characterized. It is a colorless liquid with a molecular weight of approximately 297 g/mol. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

In terms of safety and handling, while specific data on the toxicity and environmental impact of Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate are limited, it is generally recommended to handle this compound with standard laboratory precautions. Proper personal protective equipment (PPE) should be used, and work should be conducted in a well-ventilated area or fume hood to minimize exposure risks.

Future research on Methyl 1-benzyl-3-[(oxiran-2-yl)methyl]pyrrolidine-3-carboxylate is likely to focus on optimizing its synthesis methods to improve yield and purity, as well as exploring its potential applications in drug discovery and development. Additionally, further studies on its biological activity and mechanism of action will be essential to fully understand its therapeutic potential.